Cas no 301194-54-7 (6,8-Dichloro-2-(2-chlorophenyl)-4H-3,1-benzoxazin-4-one)

• Product Name: 6,8-Dichloro-2-(2-chlorophenyl)-4H-3,1-benzoxazin-4-one
• CAS No: 301194-54-7
• MF: C₁₄H₆Cl₃NO₂
• MW: 326.561940670013
• CID: 5717131
• PubChem ID: 677454
• Update Time: 2025-10-14

6,8-Dichloro-2-(2-chlorophenyl)-4H-3,1-benzoxazin-4-one Chemical and Physical Properties

Names and Identifiers

• 6,8-dichloro-2-(2-chlorophenyl)-4H-3,1-benzoxazin-4-one
• AKOS005106339
• JS-1480
• 301194-54-7
• 6,8-dichloro-2-(2-chlorophenyl)-3,1-benzoxazin-4-one
• Oprea1_631467
• 6,8-Dichloro-2-(2-chlorophenyl)-4H-3,1-benzoxazin-4-one

• Inchi： 1S/C14H6Cl3NO2/c15-7-5-9-12(11(17)6-7)18-13(20-14(9)19)8-3-1-2-4-10(8)16/h1-6H
• InChI Key： OWLYKMMLRYZRIH-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2C(=O)OC(C3C=CC=CC=3Cl)=NC=21)Cl

Computed Properties

• Exact Mass: 324.946412g/mol
• Monoisotopic Mass: 324.946412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 38.7Ų

Additional information on 6,8-Dichloro-2-(2-chlorophenyl)-4H-3,1-benzoxazin-4-one

Introduction to 6,8-Dichloro-2-(2-chlorophenyl)-4H-3,1-benzoxazin-4-one (CAS No. 301194-54-7)

6,8-Dichloro-2-(2-chlorophenyl)-4H-3,1-benzoxazin-4-one, also known by its CAS number 301194-54-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoxazines, which are heterocyclic compounds with a wide range of biological activities. The unique structural features of 6,8-Dichloro-2-(2-chlorophenyl)-4H-3,1-benzoxazin-4-one make it a valuable candidate for various therapeutic applications.

The chemical structure of 6,8-Dichloro-2-(2-chlorophenyl)-4H-3,1-benzoxazin-4-one is characterized by a benzoxazine core with multiple chloro substituents. The presence of these chlorine atoms imparts specific physicochemical properties to the molecule, such as enhanced lipophilicity and stability. These properties are crucial for optimizing the compound's pharmacokinetic profile and enhancing its potential therapeutic effects.

Recent studies have highlighted the potential of 6,8-Dichloro-2-(2-chlorophenyl)-4H-3,1-benzoxazin-4-one in various biological systems. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory and anti-cancer activities. The mechanism of action involves the inhibition of key enzymes and signaling pathways involved in inflammation and cancer progression.

In the context of anti-inflammatory activity, 6,8-Dichloro-2-(2-chlorophenyl)-4H-3,1-benzoxazin-4-one has been shown to inhibit cyclooxygenase (COX) enzymes, which are central to the production of prostaglandins that mediate inflammatory responses. This inhibition can lead to a reduction in inflammation and associated pain, making it a promising candidate for the development of new anti-inflammatory drugs.

In cancer research, 6,8-Dichloro-2-(2-chlorophenyl)-4H-3,1-benzoxazin-4-one has been investigated for its ability to induce apoptosis in cancer cells. Studies have shown that this compound can activate caspase-dependent apoptotic pathways and inhibit cell proliferation by targeting specific signaling molecules such as Akt and ERK. These findings suggest that 6,8-Dichloro-2-(2-chlorophenyl)-4H-3,1-benzoxazin-4-one could be developed into an effective anticancer agent.

The pharmacokinetic properties of 6,8-Dichloro-2-(2-chlorophenyl)-4H-3,1-benzoxazin-4-one have also been extensively studied. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its lipophilic nature allows for good membrane permeability and tissue distribution, while its stability ensures a longer half-life in vivo. These characteristics are essential for ensuring effective drug delivery and sustained therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 6,8-Dichloro-2-(2-chlorophenyl)-4H-3,1-benzoxazin-4-one. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects observed in patients. These findings provide a strong foundation for advancing the compound into later stages of clinical development.

In addition to its therapeutic potential, 6,8-Dichloro-2-(2-chlorophenyl)-4H-3,1-benzoxazin-4-one is also being explored for its use in diagnostic applications. Its unique spectral properties make it suitable for use as a fluorescent probe in imaging techniques. This application could enhance the accuracy and sensitivity of diagnostic procedures in various medical fields.

The synthesis of 6,8-Dichloro-2-(2-chlorophenyl)-4H-3,1-benzoxazin-4-one involves several well-established chemical reactions. The key steps include the formation of the benzoxazine core through condensation reactions followed by chlorination to introduce the necessary substituents. The synthetic route is highly reproducible and scalable, making it feasible for large-scale production if required.

In conclusion, 6,8-Dichloro-2-(2-chlorophenyl)-4H-3,1-benzoxazin-4-one (CAS No. 301194-54-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further investigation and development into novel therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its future use in healthcare.